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Compound of Interest

Compound Name: 2,4'-Dichlorochalcone

CAS No.: 19672-60-7

Cat. No.: B020377

Get Quote

Executive Summary
This technical guide provides a comprehensive spectroscopic analysis of 2,4'-
Dichlorochalcone (CAS: 19672-60-7), a pharmacologically significant scaffold in drug

discovery.[1] Chalcones (1,3-diaryl-2-propen-1-ones) are precursors for flavonoids and

isoxazoles, exhibiting anti-inflammatory, anticancer, and antimicrobial properties.[1]

This document synthesizes data for the specific isomer (E)-1-(4-chlorophenyl)-3-(2-

chlorophenyl)prop-2-en-1-one, detailing its synthesis via Claisen-Schmidt condensation,

followed by in-depth characterization using Nuclear Magnetic Resonance (ngcontent-ng-

c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

H &

C NMR), Infrared Spectroscopy (FT-IR), and Mass Spectrometry (MS).

Synthesis & Experimental Protocol
The synthesis of 2,4'-Dichlorochalcone relies on the Claisen-Schmidt condensation, a base-

catalyzed aldol condensation between a benzaldehyde derivative and an acetophenone
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derivative.[1]

Reaction Mechanism[1]
Reactant A: 4'-Chloroacetophenone (Provides the enolate).[1]

Reactant B: 2-Chlorobenzaldehyde (Electrophile).[1]

Catalyst: Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH).

Solvent: Ethanol or Methanol.[1][2][3]

Step-by-Step Protocol
Preparation: Dissolve 10 mmol of 4'-Chloroacetophenone in 15 mL of ethanol in a round-

bottom flask.

Activation: Add 10 mmol of 2-Chlorobenzaldehyde to the solution.

Catalysis: Slowly add 5 mL of 40% NaOH (aq) dropwise while stirring at room temperature.

Reaction: Stir the mixture for 4–6 hours. A solid precipitate (the chalcone) will form as the

reaction progresses.

Quenching: Pour the reaction mixture into 100 mL of ice-cold water containing dilute HCl (to

neutralize excess base).

Isolation: Filter the precipitate using a Büchner funnel.

Purification: Recrystallize the crude solid from hot ethanol to yield pale yellow crystals.

Drying: Dry in a vacuum desiccator over anhydrous

.

Workflow Visualization
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Quench:
Ice Water + HCl

Isolation:
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2,4'-Dichlorochalcone
(Pale Yellow Crystals)

Click to download full resolution via product page

Figure 1: Step-by-step synthesis workflow for 2,4'-Dichlorochalcone via Claisen-Schmidt

condensation.

Spectroscopic Characterization
The following data represents the characteristic spectral profile for 2,4'-Dichlorochalcone.

Infrared Spectroscopy (FT-IR)
The IR spectrum confirms the formation of the

-unsaturated ketone system. The conjugation lowers the carbonyl stretching frequency
compared to non-conjugated ketones.[4]
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Functional Group

Frequency (ngcontent-ng-
c2307461527="" _nghost-
ng-c2764567632=""
class="inline ng-star-
inserted">

)

Assignment

C=O Stretch 1655 – 1665
Conjugated ketone

(characteristic of chalcones).

C=C Stretch 1580 – 1600
Alkenyl C=C stretch

(conjugated).[1]

C-H (Ar) 3050 – 3100 Aromatic C-H stretching.[1]

C=C (Ar) 1450 – 1550
Aromatic ring skeletal

vibrations.

C-Cl 700 – 750
C-Cl stretching (strong bands).

[1]

=C-H (Bend) 970 – 980
Trans-alkene out-of-plane

bending.[1]

Interpretation: The absence of a broad -OH band (3400 cmngcontent-ng-c2307461527=""

_nghost-ng-c2764567632="" class="inline ng-star-inserted">

) confirms the dehydration of the intermediate aldol adduct. The sharp peak at ~975 cm

specifically indicates the trans (

) geometry of the double bond.

Mass Spectrometry (MS)
Mass spectrometry provides molecular weight confirmation and structural insights via

fragmentation.[1]

Molecular Formula:
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Molecular Weight: 289.15 g/mol

Isotope Pattern: The presence of two chlorine atoms results in a characteristic M : M+2 :

M+4 cluster with approximate intensities of 9 : 6 : 1.

Key Fragmentation Pathways:

Molecular Ion (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-

star-inserted">

):

288/290/292.

ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

-Cleavage: Loss of the A-ring (4-chlorophenyl) or B-ring (2-chlorostyryl) fragments.

Loss of CO: A common fragmentation in chalcones (ngcontent-ng-c2307461527="" _nghost-

ng-c2764567632="" class="inline ng-star-inserted">

).

Loss of Cl:ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-

inserted">

peaks.[5]
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Molecular Ion [M]+
m/z 288/290/292
(C15H10Cl2O)

Fragment A
[M - Cl]+
m/z 253

- Cl radical

Acylium Ion
[4-Cl-Ph-CO]+
m/z 139/141

Alpha Cleavage

Styryl Ion
[2-Cl-Ph-CH=CH]+

m/z 137/139

Alpha Cleavage

Phenyl Ion
[C6H4Cl]+

m/z 111/113

- CO (28 Da)

Click to download full resolution via product page

Figure 2: Proposed fragmentation pathway for 2,4'-Dichlorochalcone in Electron Impact (EI)

MS.

Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for establishing the structure and stereochemistry.

H NMR (400 MHz, CDCl

)
The spectrum is characterized by the distinct doublets of the enone system and the splitting

patterns of the two non-equivalent aromatic rings.
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Proton
(ngcontent-ng-
c2307461527="
" _nghost-ng-
c2764567632="
" class="inline
ng-star-
inserted">

ppm)

Multiplicity (Hz) Integration Assignment

8.15 Doublet (d) 15.6 1H

H-

(C3-H).

Deshielded by

conjugation & 2-

Cl.

7.95 Doublet (d) 8.5 2H

H-2',6' (Ring A).

[1] Ortho to

carbonyl.[1]

7.48 Doublet (d) 15.6 1H

H-ngcontent-ng-

c2307461527=""

_nghost-ng-

c2764567632=""

class="inline ng-

star-inserted">

(C2-H).

7.45 Doublet (d) 8.5 2H

H-3',5' (Ring A).

[1] Meta to

carbonyl.[1]

7.60 – 7.25 Multiplet (m) - 4H

H-3,4,5,6 (Ring

B). 2-Cl

substitution

creates ABCD

pattern.[1]
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Critical Analysis:

Coupling Constant (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""

class="inline ng-star-inserted">

): The large coupling constant (

Hz) between H-

and H-

confirms the trans (

) configuration. A cis isomer would show ngcontent-ng-c2307461527="" _nghost-ng-
c2764567632="" class="inline ng-star-inserted">

Hz.

Chemical Shift Logic: H-ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""

class="inline ng-star-inserted">

is significantly downfield (

8.15) compared to H-ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""
class="inline ng-star-inserted">

due to resonance (positive charge character at the

-carbon) and the anisotropic effect of the ortho-chloro substituent on Ring B.

C NMR (100 MHz, CDCl

)
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Carbon Type

ngcontent-ng-
c2307461527="" _nghost-
ng-c2764567632=""
class="inline ng-star-
inserted">

(ppm)

Assignment

Carbonyl (C=O) 189.2 Ketone carbonyl carbon.

C-ngcontent-ng-

c2307461527="" _nghost-ng-

c2764567632="" class="inline

ng-star-inserted">

140.5
Alkene

-carbon.

C-ngcontent-ng-

c2307461527="" _nghost-ng-

c2764567632="" class="inline

ng-star-inserted">

123.8
Alkene

-carbon.

Aromatic C-Cl 139.5, 135.2 Ipso carbons attached to Cl.[1]

Aromatic CH 127.0 – 131.0
Remaining aromatic carbons.

[1]

Quality Control & Purity Assessment
To ensure the integrity of the synthesized compound for research applications:

Melting Point: The pure compound should melt sharply between 94–96 °C (representative

range for dichloro- analogs). Broad ranges indicate impurities.[1]

TLC Analysis: Mobile phase Hexane:Ethyl Acetate (8:2).[1] The product should appear as a

single dark spot under UV light (

).

Appearance: The product must be crystalline and pale yellow. Darkening indicates

decomposition or polymer formation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact
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Ontario, CA 91761, United States
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